N-(benzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)-N-(pyridin-2-ylmethyl)butanamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-(4-fluorophenyl)sulfonyl-N-(pyridin-2-ylmethyl)butanamide
• InChI: InChI=1S/C23H20FN3O3S2/c24-17-10-12-19(13-11-17)32(29,30)15-5-9-22(28)27(16-18-6-3-4-14-25-18)23-26-20-7-1-2-8-21(20)31-23/h1-4,6-8,10-14H,5,9,15-16H2
• InChI Key: IWGVHHOLLLYNAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)CCCS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H20FN3O3S2
• Molecular Weight: 469.6 g/mol

Description

N-(benzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)-N-(pyridin-2-ylmethyl)butanamide is a useful research compound. Its molecular formula is C23H20FN3O3S2 and its molecular weight is 469.55. The purity is usually 95%.
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Scientific Research Applications

Chemical and Environmental Sensing

One application involves the development of fluorescent probes for the discrimination of thiophenols over aliphatic thiols. Such probes are vital for detecting toxic benzenethiols and biologically active aliphatic thiols in environmental and biological samples, demonstrating the compound's utility in sensitive and selective detection techniques (Wang et al., 2012).

Medicinal Chemistry and Drug Design

• Anticonvulsant Agents : Derivatives containing a sulfonamide thiazole moiety have been synthesized and shown to exhibit significant anticonvulsive effects, highlighting the therapeutic potential of these compounds in treating convulsions (Farag et al., 2012).

• Anticancer and Anti-inflammatory Agents : The synthesis and characterization of derivatives have been explored for their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. These investigations reveal the versatility of such compounds in drug development, offering pathways to new therapeutic agents (Küçükgüzel et al., 2013).

• Herbicidal Activities : Novel derivatives have been synthesized and assessed for their herbicidal activities, indicating the potential of these compounds in agricultural applications (Ren et al., 2000).

Luminescence and White Light Emission

Derivatives of benzothiazole have been investigated for their luminescent properties, particularly in the development of white-light-emitting devices. The ability of these compounds to exhibit bright blue-violet, green, and orange emission under specific conditions has been exploited in creating white light emission with potential applications in lighting and display technologies (Lu et al., 2017).